7-chloro-3-(3,5-dimethoxyphenyl)-1,8-dimethyl-1,6-naphthyridin-2-one

• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 7-chloro-3-(3,5-dimethoxyphenyl)-1,8-dimethyl-1,6-naphthyridin-2-one
• InChI: InChI=1S/C18H17ClN2O3/c1-10-16-12(9-20-17(10)19)7-15(18(22)21(16)2)11-5-13(23-3)8-14(6-11)24-4/h5-9H,1-4H3
• InChI Key: SQTXDANOUCXQKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CN=C1Cl)C=C(C(=O)N2C)C3=CC(=CC(=C3)OC)OC

Description

7-chloro-3-(3,5-dimethoxyphenyl)-1,8-dimethyl-1,6-naphthyridin-2-one is a useful research compound. Its molecular formula is C18H17ClN2O3 and its molecular weight is 344.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-5-methyl-4-(methylamino)nicotinaldehyde (3.11 g, 16.8 mmol), methyl 2-(3,5-dimethoxyphenyl)acetate (4.25 g, 20.2 mmol) and potassium carbonate (2.8 g, 20.3 mmol) in N,N-dimethylformamide (100 mL) was stirred at 105° C. overnight. LCMS monitored the reaction was completed. The reaction mixture was cooled to RT and quenched by water. The precipitate was filtered and dried to get the title compound (5.5 g, crude) as a yellow solid. MS (ES+) C18H17ClN2O3 requires: 344, 346. found: 345, 347 [M+H]+.